molecular formula C12H11NO2 B8598397 3-Methoxy-6-oxo-5,6,7,8-tetrahydronaphthalene-2-carbonitrile

3-Methoxy-6-oxo-5,6,7,8-tetrahydronaphthalene-2-carbonitrile

Cat. No.: B8598397
M. Wt: 201.22 g/mol
InChI Key: DDRLIIFKMAKSDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-6-oxo-5,6,7,8-tetrahydronaphthalene-2-carbonitrile is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO2

Molecular Weight

201.22 g/mol

IUPAC Name

3-methoxy-6-oxo-7,8-dihydro-5H-naphthalene-2-carbonitrile

InChI

InChI=1S/C12H11NO2/c1-15-12-6-9-5-11(14)3-2-8(9)4-10(12)7-13/h4,6H,2-3,5H2,1H3

InChI Key

DDRLIIFKMAKSDZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2CCC(=O)CC2=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a microwave tube with a stir bar and charged with 6-Bromo-7-methoxy-3,4-dihydronaphthalen-2(1H)-one (25 mg, 0.098 mmol) was added Pd2(dba)3 (2.69 mg, 2.94 μmol), S-Phos (2.82 mg, 6.86 μmol), zinc cyanide (17 mg, 0.15 mmol), DMF (1.5 ml) and water (0.015 ml). The tube was sealed and heated to 170° C. for 5 minutes. The reaction was then diluted with EtOAc, washed with NH4Cl and brine, and the resulting product was purified by MPLC.
Quantity
25 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
2.82 mg
Type
reactant
Reaction Step Three
Name
Quantity
1.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.015 mL
Type
reactant
Reaction Step Three
Quantity
2.69 mg
Type
catalyst
Reaction Step Three
Name
zinc cyanide
Quantity
17 mg
Type
catalyst
Reaction Step Three

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